2-((7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)amino)-3-phenylpropanoic acid

• IUPAC Name: 2-[[7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-2,6-dioxopurin-8-yl]amino]-3-phenylpropanoic acid
• InChI: InChI=1S/C24H24ClN5O6/c1-29-20-19(21(32)28-24(29)35)30(12-16(31)13-36-17-9-7-15(25)8-10-17)23(27-20)26-18(22(33)34)11-14-5-3-2-4-6-14/h2-10,16,18,31H,11-13H2,1H3,(H,26,27)(H,33,34)(H,28,32,35)
• InChI Key: FVRFBKRLIYDGTE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)NC(CC3=CC=CC=C3)C(=O)O)CC(COC4=CC=C(C=C4)Cl)O
• Molecular Formula: C24H24ClN5O6
• Molecular Weight: 513.9 g/mol
• CAS No.: 1100220-69-6

Description

The compound is a complex organic molecule that contains several functional groups, including a purine ring (a type of heterocyclic aromatic organic compound), a phenyl group (a functional group made up of six carbon atoms in a cyclic arrangement), and a carboxylic acid group (which contains a carbon, oxygen, and hydroxyl group). It also contains a chlorophenoxy group, which is a phenol ether with a chlorine atom.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups and a large number of atoms. The purine ring, phenyl group, and carboxylic acid group would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. The purine ring, phenyl group, and carboxylic acid group could all potentially participate in reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the size and shape of the molecule, the types of functional groups present, and the presence of any charge or polarity.

Scientific Research Applications

Chemical Synthesis and Derivatives

• Condensed Sulfur-Containing Pyridine Systems : The alkylation of 3-cyanopyridine-2(1H)-thiones with 8-chloromethyl-3-methyl-7-(2-oxo-2-phenylethyl)-xanthene leads to the formation of pyrido-[3",2":4',5']thieno[3',2':5,6][1,4]diazepino[7,1-f]purine-2,4(3H,6H)-dione derivatives, which are similar in structure to the compound (Dotsenko, Sventukh, & Krivokolysko, 2012).

Biochemical Properties and Applications

• Antioxidant and Anti-Inflammatory Properties : Compounds similar to 2-((7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)amino)-3-phenylpropanoic acid have been studied for their antioxidant and anti-inflammatory properties, indicating potential therapeutic applications (Кorobko, Hadjipavlou-Litina, & Logoyda, 2018).

Synthetic Methods and Polymerization

• Synthesis and Condensation Polymerization : The synthesis of derivatives through reactions with theophylline or adenine, followed by cyanization and acidic hydrolysis, shows the versatile nature of these compounds in chemical synthesis and potential in polymerization (Hattori, Takai, & Kinoshita, 1977).

Mechanism of Action

The mechanism of action of this compound is not known as it doesn’t seem to be a recognized drug or active molecule.